Cas no 1604-40-6 (9,10-Anthracenedione,2,6-dinitro-)

• Product Name: 9,10-Anthracenedione,2,6-dinitro-
• CAS No: 1604-40-6
• MF: C₁₄H₆N₂O₆
• MW: 298.207243442535
• CID: 199114
• PubChem ID: 74145
• Update Time: 2025-04-19

9,10-Anthracenedione,2,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,2,6-dinitro-
• 2,6-dinitroanthracene-9,10-dione
• 2,6-dinitroanthraquinone
• SCHEMBL11207794
• 2,6-dinitroan-thraquinone
• DTXSID40166876
• 1604-40-6
• EINECS 216-511-9
• 9,10-Anthracenedione, 2,6-dinitro-
• 2,6-DINITRO-9,10-ANTHRACENEDIONE
• PVN99864LS
• UNII-PVN99864LS
• NS00025224

• Inchi： 1S/C14H6N2O6/c17-13-9-3-1-7(15(19)20)5-11(9)14(18)10-4-2-8(16(21)22)6-12(10)13/h1-6H
• InChI Key： OPXXCGAYBFDPHY-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(=CC=2C(C2C=CC(=CC=21)[N+](=O)[O-])=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 298.02258
• Monoisotopic Mass: 298.02258592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 126Ų

Experimental Properties

• PSA: 120.42